Cas no 2171206-56-5 ((3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171206-56-5
• MF: C₃₀H₃₀N₂O₇
• MW: 530.568408489227
• CID: 6077309
• PubChem ID: 165834972
• Update Time: 2025-07-17

(3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1548659
• 2171206-56-5
• (3R)-3-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C30H30N2O7/c1-19(15-27(33)34)31-29(36)26(16-28(35)38-17-20-9-3-2-4-10-20)32-30(37)39-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25-26H,15-18H2,1H3,(H,31,36)(H,32,37)(H,33,34)/t19-,26+/m1/s1
• InChI Key： BXSRGAALAVXOGO-BCHFMIIMSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C)CC(=O)O)=O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.20530130g/mol
• Monoisotopic Mass: 530.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Research Brief on (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid and Compound 2171206-56-5

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid and the compound with CAS number 2171206-56-5. These molecules are pivotal in the development of novel therapeutics and biochemical tools, owing to their unique structural and functional properties. This research brief synthesizes the latest findings related to these compounds, providing insights into their applications, mechanisms, and potential impact on the field.

The compound (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is a peptide derivative that has garnered attention for its role in peptide synthesis and drug design. Its structure, featuring a benzyl carboxy group and a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it particularly useful in solid-phase peptide synthesis (SPPS). Recent studies have explored its efficacy in improving yield and purity during peptide assembly, as well as its potential in creating peptide-based therapeutics targeting diseases such as cancer and infectious diseases.

Compound 2171206-56-5, on the other hand, has emerged as a promising candidate in medicinal chemistry. Although its exact structure and properties are still under investigation, preliminary research suggests its involvement in modulating key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry identified 2171206-56-5 as a potent inhibitor of a specific enzyme implicated in inflammatory responses, opening new avenues for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to validate these findings and explore its pharmacokinetic profile.

The synthesis and characterization of these compounds have also been a focal point of recent research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to ensure their structural integrity and purity. Additionally, computational modeling has provided valuable insights into their interactions with biological targets, aiding in the rational design of derivatives with enhanced efficacy and reduced toxicity.

In conclusion, the ongoing research on (3R)-3-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid and 2171206-56-5 underscores their potential to revolutionize drug discovery and biochemical applications. As more data becomes available, these compounds are expected to play increasingly critical roles in addressing unmet medical needs and advancing our understanding of complex biological systems. Future studies should focus on optimizing their synthesis, elucidating their mechanisms of action, and translating these findings into clinical applications.